Cas no 17304-81-3 ((2,4,4-trimethyl-6-oxocyclohexen-1-yl) Acetate)

• Product name: (2,4,4-trimethyl-6-oxocyclohexen-1-yl) Acetate
• CAS No: 17304-81-3
• MF: C₁₁H₁₆O₃
• MW: 196.24294
• CID: 1361493
• PubChem ID: 240397

(2,4,4-trimethyl-6-oxocyclohexen-1-yl) Acetate Chemical and Physical Properties

Names and Identifiers

• (2,4,4-trimethyl-6-oxocyclohexen-1-yl) acetate
• 2,4,4-trimethyl-6-oxocyclohex-1-en-1-yl acetate
• NSC46568
• AC1L653T
• AC1Q6D74
• CTK4D4488
• AR-1D2894
• NSC-46568
• AG-J-18565
• (2,4,4-trimethyl-6-oxo-1-cyclohexenyl) acetate
• DTXSID50286579
• 17304-81-3
• (2,4,4-trimethyl-6-oxocyclohexen-1-yl) Acetate

• Inchi： InChI=1S/C11H16O3/c1-7-5-11(3,4)6-9(13)10(7)14-8(2)12/h5-6H2,1-4H3
• InChI Key： OLNFIEWAZMYSST-UHFFFAOYSA-N
• SMILES： CC1=C(C(=O)CC(C1)(C)C)OC(=O)C

Computed Properties

• Exact Mass: 196.10998
• Monoisotopic Mass: 196.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 1.05
• Boiling Point: 300.1°C at 760 mmHg
• Flash Point: 129.7°C
• Refractive Index: 1.476
• PSA: 43.37
• LogP: 2.21260